Cas no 2309465-10-7 (Ethyl 1-amino-3-tert-butylcyclobutane-1-carboxylate)

• Product Name: Ethyl 1-amino-3-tert-butylcyclobutane-1-carboxylate
• CAS No: 2309465-10-7
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 5936615
• PubChem ID: 138991549
• Update Time: 2025-07-02

Ethyl 1-amino-3-tert-butylcyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-amino-3-tert-butylcyclobutane-1-carboxylate
• EN300-6764903
• 2309465-10-7
• Ethyl 1-amino-3-tert-butylcyclobutane-1-carboxylate

• Inchi： 1S/C11H21NO2/c1-5-14-9(13)11(12)6-8(7-11)10(2,3)4/h8H,5-7,12H2,1-4H3
• InChI Key： IENHRIXBJKOMPS-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(CC(C(C)(C)C)C1)N)=O

Computed Properties

• Exact Mass: 199.157228913g/mol
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.3Ų

Additional information on Ethyl 1-amino-3-tert-butylcyclobutane-1-carboxylate

Recent Advances in the Study of Ethyl 1-amino-3-tert-butylcyclobutane-1-carboxylate (CAS: 2309465-10-7)

Ethyl 1-amino-3-tert-butylcyclobutane-1-carboxylate (CAS: 2309465-10-7) is a cyclobutane derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of small-molecule inhibitors targeting various disease pathways. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The synthesis of Ethyl 1-amino-3-tert-butylcyclobutane-1-carboxylate has been optimized in recent years, with several research groups reporting improved yields and enantioselectivity. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated a novel catalytic asymmetric synthesis route, achieving high enantiomeric excess (ee > 95%) under mild reaction conditions. This advancement is critical for the production of enantiopure derivatives, which are often required for pharmaceutical applications. The study also highlighted the compound's stability under physiological conditions, making it a promising candidate for further drug development.

In terms of biological activity, Ethyl 1-amino-3-tert-butylcyclobutane-1-carboxylate has shown potential as a scaffold for designing inhibitors of protein-protein interactions (PPIs). A recent preprint on bioRxiv reported its use in the development of small-molecule inhibitors targeting the p53-MDM2 interaction, a well-known therapeutic target in cancer. The compound's rigid cyclobutane core was found to enhance binding affinity and selectivity, leading to improved pharmacokinetic properties in preclinical models. These findings suggest its utility in oncology drug discovery, particularly for tumors with dysregulated p53 pathways.

Further investigations have explored the compound's applications beyond oncology. A 2024 study in *ACS Chemical Biology* revealed its potential as a modulator of G-protein-coupled receptors (GPCRs), specifically targeting the adenosine A2A receptor. The researchers synthesized a series of derivatives and evaluated their binding affinity and functional activity, identifying several lead compounds with nanomolar potency. This opens new avenues for developing therapeutics for neurological disorders, such as Parkinson's disease and schizophrenia, where GPCR modulation is a key strategy.

Despite these promising developments, challenges remain in the clinical translation of Ethyl 1-amino-3-tert-butylcyclobutane-1-carboxylate-based therapeutics. Issues such as metabolic stability, oral bioavailability, and off-target effects need to be addressed in future studies. However, the compound's versatility and the recent methodological advances in its synthesis and derivatization provide a solid foundation for further research. Collaborative efforts between academic and industrial researchers will be essential to unlock its full potential in drug discovery.

In conclusion, Ethyl 1-amino-3-tert-butylcyclobutane-1-carboxylate (CAS: 2309465-10-7) represents a valuable building block in medicinal chemistry, with demonstrated applications in oncology and neurology. The latest research underscores its potential as a scaffold for designing novel therapeutics, and ongoing studies are expected to yield further insights into its mechanistic and pharmacological properties. As the field progresses, this compound is likely to play an increasingly important role in the development of next-generation drugs.